1-acetyl-N-(4-bromo-3-chlorophenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-acetyl-N-(4-bromo-3-chlorophenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C14H16BrClN2O2/c1-9(19)18-6-4-10(5-7-18)14(20)17-11-2-3-12(15)13(16)8-11/h2-3,8,10H,4-7H2,1H3,(H,17,20)
• InChI Key: CEXOURYDAXLGQN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C(=O)NC2=CC(=C(C=C2)Br)Cl
• Molecular Formula: C14H16BrClN2O2
• Molecular Weight: 359.64 g/mol

Description

1-acetyl-N-(4-bromo-3-chlorophenyl)-4-piperidinecarboxamide is a chemical compound that is widely used in scientific research. It is a member of the piperidinecarboxamide family and has been found to have numerous applications in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of 1-acetyl-N-(4-bromo-3-chlorophenyl)-4-piperidinecarboxamide is not fully understood. However, it has been found to modulate the activity of ion channels, particularly the voltage-gated potassium channels. It has been suggested that the compound binds to the pore-forming region of the channel and alters its gating properties.
Biochemical and Physiological Effects
1-acetyl-N-(4-bromo-3-chlorophenyl)-4-piperidinecarboxamide has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of voltage-gated potassium channels in a dose-dependent manner. It has also been found to have an effect on the action potential duration and refractory period of cardiac cells. In addition, it has been shown to have an impact on the release of neurotransmitters in the central nervous system.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-acetyl-N-(4-bromo-3-chlorophenyl)-4-piperidinecarboxamide is its specificity for voltage-gated potassium channels. This makes it a useful tool for investigating the role of these channels in various physiological processes. However, one of the limitations of the compound is its potential toxicity. It has been found to have cytotoxic effects on certain cell types, which can limit its use in certain experiments.

Future Directions

There are numerous future directions for research on 1-acetyl-N-(4-bromo-3-chlorophenyl)-4-piperidinecarboxamide. One potential area of study is the development of derivatives that have improved potency and selectivity for voltage-gated potassium channels. Another potential direction is the investigation of the compound's effects on other ion channels and their potential as therapeutic targets. Finally, the compound's potential as a therapeutic agent for various diseases, such as epilepsy and arrhythmias, could be explored further.

Synthesis Methods

The synthesis of 1-acetyl-N-(4-bromo-3-chlorophenyl)-4-piperidinecarboxamide involves the reaction of 4-bromo-3-chloroaniline with acetic anhydride to form N-(4-bromo-3-chlorophenyl)acetamide. This intermediate is then reacted with piperidine and trifluoroacetic acid to produce 1-acetyl-N-(4-bromo-3-chlorophenyl)-4-piperidinecarboxamide. The synthesis method has been well-documented in the literature and has been found to be reliable and efficient.

Scientific Research Applications

1-acetyl-N-(4-bromo-3-chlorophenyl)-4-piperidinecarboxamide has been extensively used in scientific research. It has been found to have a wide range of applications in the field of biochemistry and pharmacology. It has been used as a tool compound to study the role of piperidinecarboxamide derivatives in the modulation of ion channels. It has also been used to investigate the structure-activity relationship of piperidinecarboxamide derivatives and their potential as therapeutic agents.